Cas no 1300-94-3 (Amylmetacresol)

• Product Name: Amylmetacresol
• CAS No: 1300-94-3
• MF: C₁₂H₁₈O
• MW: 178.270723819733
• MDL: MFCD00127710
• CID: 135107
• PubChem ID: 354333166
• Update Time: 2025-10-24

Amylmetacresol Chemical and Physical Properties

Names and Identifiers

• 5-Methyl-2-pentylphenol
• 2-Amyl-5-methylphenol
• 5-METHYL-2-N-PENTYLPHENOL
• 6-Amyl-m-cresol
• Amylmetacresol
• PENTYL-M-CRESOL
• Phenol,5-methyl-2-pentyl-
• 3-Hydroxy-1-methyl-4-pentyl-benzol
• 5-Methyl-2-pentyl-phenol
• 5-Methyl-2-pentylphenol,Amylmetacresol
• 6-n-amyl-m-cresol
• 6-n-pentyl-m-cresol
• 6-pentyl-m-creso
• 6-PENTYL-M-CRESOL
• AMYL(6-)-M-CRESOL
• Amyleine
• AMYL-M-CRESOL
• AMYL META CRESOL
• EINECS 215-094-0
• CS-0082471
• NCGC00180998-01
• Amilmetacresol [Spanish]
• DTXSID8046791
• Amylmetacresol [INN:BAN]
• AMYL METACRESOL [VANDF]
• MFCD00127710
• HY-121527
• AMYLMETACRESOL [INN]
• W-108357
• Amilmetacresol
• 6-N-AMYL-M-CRESOL [MI]
• NS00002980
• AMYLMETACRESOL [MART.]
• Amylmetacresol; 5-Methyl-2-pentylphenol
• AMYLMETACRESOL [EP IMPURITY]
• Q1946346
• Amyl metacresol
• DTXCID6026791
• SCHEMBL302197
• CHEBI:48213
• m-Cresol, 6-pentyl-
• 1300-94-3
• Tox21_112651
• AKOS015912095
• Phenol, 5-methyl-2-pentyl-
• DS-15450
• s6173
• CAS-1300-94-3
• EN300-7404783
• AMYLMETACRESOL [WHO-DD]
• SR-01000944860
• BRN 2440952
• UNII-05W904P57F
• AMYLMETACRESOL [VANDF]
• amylmetacresolum
• CHEMBL1512677
• Amylmetacresolum [Latin]
• FT-0620948
• 5-methyl-2-N-pentylphenol, AldrichCPR
• Amylmetacresol 100 microg/mL in Acetonitrile
• A888790
• 3-06-00-02005 (Beilstein Handbook Reference)
• DB13908
• 05W904P57F
• SR-01000944860-1
• AMYLMETACRESOL [EP MONOGRAPH]
• BAA30094
• amilmetacresolo
• AMYLMETACRESOL (EP MONOGRAPH)
• A2710
• SBI-0654201.0001
• DA-70827
• Amylmetacresolum (Latin)
• STL453583
• CKGWFZQGEQJZIL-UHFFFAOYSA-N
• AMYLMETACRESOL (MART.)
• AMYLMETACRESOL (EP IMPURITY)
• Throaties
• Phenol, 5-methyl-2-pentyl-(9CI)
• DB-242465

• MDL： MFCD00127710
• Inchi： 1S/C12H18O/c1-3-4-5-6-11-8-7-10(2)9-12(11)13/h7-9,13H,3-6H2,1-2H3
• InChI Key： CKGWFZQGEQJZIL-UHFFFAOYSA-N
• SMILES： OC1C=C(C)C=CC=1CCCCC

Computed Properties

• Exact Mass: 178.13600
• Monoisotopic Mass: 178.135765193g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 13
• Rotatable Bond Count: 4
• Complexity: 133
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 9
• XLogP3: 4.4
• Topological Polar Surface Area: 20.2Ų

Experimental Properties

• Color/Form: No data available
• Density: 0.9414 (estimate)
• Melting Point: 24°C
• Boiling Point: 139°C/15mmHg(lit.)
• Flash Point: 125.3±7.2 °C
• Refractive Index: 1.5120 to 1.5160
• PSA: 20.23000
• LogP: 3.43330

Amylmetacresol Security Information

• Symbol:
• Prompt：dangerous
• Signal Word：warning
• Hazard Statement： H302-H314
• Warning Statement： P260-P264-P270-P280-P301+P330+P331+P310-P303+P361+P353+P310+P363-P304+P340+P310-P305+P351+P338+P310-P405-P501
• Hazardous Material transportation number：NONH for all modes of transport
• Hazard Category Code： 22
• Safety Instruction： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• RTECS：GP3100000
• Hazardous Material Identification：
• HazardClass：8
• PackingGroup：III
• Storage Condition：Store at 4°C,-4At ℃Store…Better

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenols Meta cresols
• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenols Cresols Meta cresols
• Solvents and Organic Chemicals Organic Compounds Alcohol/Ether
• Solvents and Organic Chemicals Organic Compounds Hydrocarbons

Additional information on Amylmetacresol

Recent Advances in Amylmetacresol (CAS 1300-94-3) Research: A Comprehensive Review

Amylmetacresol (CAS 1300-94-3), a well-known antiseptic and disinfectant, has been widely used in pharmaceutical and consumer healthcare products for its antimicrobial properties. Recent studies have further explored its mechanisms of action, efficacy, and potential applications in the chemical, biological, and medical fields. This research brief aims to summarize the latest findings related to Amylmetacresol, providing insights into its current and future applications.

One of the key areas of recent research focuses on the antimicrobial efficacy of Amylmetacresol against a broad spectrum of pathogens, including bacteria, viruses, and fungi. Studies have demonstrated its effectiveness in inhibiting the growth of common respiratory pathogens, making it a valuable component in throat lozenges and oral antiseptics. Advanced in vitro and in vivo models have been employed to validate its potency, with results indicating significant reductions in microbial load at clinically relevant concentrations.

Another significant development is the exploration of Amylmetacresol's role in combination therapies. Researchers have investigated its synergistic effects when used alongside other antiseptics or antibiotics, revealing enhanced antimicrobial activity and reduced likelihood of resistance development. These findings are particularly relevant in the context of increasing antibiotic resistance, highlighting Amylmetacresol's potential as a complementary therapeutic agent.

In addition to its antimicrobial properties, recent studies have delved into the safety profile of Amylmetacresol. Toxicological assessments and clinical trials have confirmed its low toxicity and minimal side effects at recommended dosages, reinforcing its suitability for over-the-counter and prescription formulations. However, ongoing research continues to monitor long-term safety and potential allergenic effects in sensitive populations.

Emerging applications of Amylmetacresol in novel drug delivery systems have also been a focus of recent investigations. Innovations such as nanoencapsulation and sustained-release formulations aim to enhance its bioavailability and therapeutic efficacy. These advancements could pave the way for new indications and expanded use in both human and veterinary medicine.

In conclusion, the latest research on Amylmetacresol (CAS 1300-94-3) underscores its enduring relevance in the chemical, biological, and medical fields. Its proven antimicrobial efficacy, safety, and potential for innovative applications make it a compound of significant interest for future research and development. Continued exploration of its mechanisms and therapeutic possibilities will likely yield further breakthroughs in the coming years.